Cas no 1249531-58-5 (3-(1-methoxypropan-2-yl)aminobenzonitrile)

• Product Name: 3-(1-methoxypropan-2-yl)aminobenzonitrile
• CAS No: 1249531-58-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5187431
• PubChem ID: 62535434
• Update Time: 2025-06-13

3-(1-methoxypropan-2-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(1-methoxypropan-2-yl)amino]benzonitrile
• Benzonitrile, 3-[(2-methoxy-1-methylethyl)amino]-
• 3-(1-methoxypropan-2-yl)aminobenzonitrile

• Inchi： 1S/C11H14N2O/c1-9(8-14-2)13-11-5-3-4-10(6-11)7-12/h3-6,9,13H,8H2,1-2H3
• InChI Key： GIFQKAINHDYWSB-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• XLogP3: 1.9
• Topological Polar Surface Area: 45

Additional information on 3-(1-methoxypropan-2-yl)aminobenzonitrile

Research Brief on 3-(1-methoxypropan-2-yl)aminobenzonitrile (CAS: 1249531-58-5) in Chemical Biology and Pharmaceutical Applications

3-(1-methoxypropan-2-yl)aminobenzonitrile (CAS: 1249531-58-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the benzonitrile core and the methoxypropan-2-yl amine side chain, make it a promising candidate for further investigation in targeted drug development.

Recent studies have highlighted the role of 3-(1-methoxypropan-2-yl)aminobenzonitrile as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are crucial targets in cancer therapy, and the ability of this compound to serve as a scaffold for selective kinase inhibition has been demonstrated in several in vitro assays. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory activity against specific tyrosine kinases involved in tumor proliferation pathways.

The synthetic pathways for 3-(1-methoxypropan-2-yl)aminobenzonitrile have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement comes from a 2022 patent application (WO2022156789) that describes a novel catalytic system for the efficient production of this compound at industrial scales. The method employs palladium-catalyzed coupling reactions under mild conditions, addressing previous challenges related to scalability and environmental impact.

Beyond its applications in oncology, emerging research suggests potential neuroprotective properties of 3-(1-methoxypropan-2-yl)aminobenzonitrile derivatives. A preclinical study published in ACS Chemical Neuroscience (2023) demonstrated that certain analogs of this compound could cross the blood-brain barrier and exhibit activity against neurodegenerative disease targets. These findings open new avenues for the development of treatments for conditions such as Alzheimer's and Parkinson's diseases.

Pharmacokinetic studies of 3-(1-methoxypropan-2-yl)aminobenzonitrile have revealed favorable absorption and distribution profiles, though metabolism remains an area requiring further optimization. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analyses indicate that strategic modifications to the methoxypropan-2-yl moiety could enhance metabolic stability while maintaining target engagement. These insights are guiding current structure-activity relationship (SAR) studies in multiple pharmaceutical research programs.

The compound's mechanism of action appears to involve multiple pathways, making it particularly interesting for polypharmacological approaches. Computational modeling studies published in Journal of Chemical Information and Modeling (2023) have identified potential binding interactions with several protein targets beyond kinases, suggesting broader therapeutic applications than initially anticipated. This multi-target activity profile could be advantageous for complex diseases requiring modulation of multiple biological pathways.

As research progresses, 3-(1-methoxypropan-2-yl)aminobenzonitrile continues to demonstrate its versatility in drug discovery. Current clinical development programs are evaluating its derivatives in Phase I trials for solid tumors, with preliminary results expected in late 2024. The compound's chemical tractability and demonstrated biological activity position it as a valuable scaffold for future therapeutic development across multiple disease areas.